Cas no 1429902-65-7 (4-Methoxy-4-methylcyclohexanamine)
4-Methoxy-4-methylcyclohexanamine Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-4-methylcyclohexan-1-amine
- SCHEMBL20689516
- 4-Methoxy-4-methylcyclohexanamine
- EN300-6743032
- CS-0257604
- SCHEMBL20689210
- 1429902-65-7
- 4-Methoxy-4-methyl-cyclohexylamine
- Cyclohexanamine, 4-methoxy-4-methyl-
- 4-Methoxy-4-methylcyclohexan-1-amine, mixture of diastereomers
-
- Inchi: 1S/C8H17NO/c1-8(10-2)5-3-7(9)4-6-8/h7H,3-6,9H2,1-2H3
- InChI Key: VTLSCQJMSFVBHH-UHFFFAOYSA-N
- SMILES: O(C)C1(C)CCC(CC1)N
Computed Properties
- Exact Mass: 143.131014166g/mol
- Monoisotopic Mass: 143.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 35.2Ų
4-Methoxy-4-methylcyclohexanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6743032-0.05g |
4-methoxy-4-methylcyclohexan-1-amine |
1429902-65-7 | 95.0% | 0.05g |
$218.0 | 2025-03-13 | |
| Enamine | EN300-6743032-0.1g |
4-methoxy-4-methylcyclohexan-1-amine |
1429902-65-7 | 95.0% | 0.1g |
$326.0 | 2025-03-13 | |
| Enamine | EN300-6743032-0.25g |
4-methoxy-4-methylcyclohexan-1-amine |
1429902-65-7 | 95.0% | 0.25g |
$466.0 | 2025-03-13 | |
| Enamine | EN300-6743032-0.5g |
4-methoxy-4-methylcyclohexan-1-amine |
1429902-65-7 | 95.0% | 0.5g |
$735.0 | 2025-03-13 | |
| Enamine | EN300-6743032-1.0g |
4-methoxy-4-methylcyclohexan-1-amine |
1429902-65-7 | 95.0% | 1.0g |
$943.0 | 2025-03-13 | |
| Enamine | EN300-6743032-2.5g |
4-methoxy-4-methylcyclohexan-1-amine |
1429902-65-7 | 95.0% | 2.5g |
$1848.0 | 2025-03-13 | |
| Enamine | EN300-6743032-5.0g |
4-methoxy-4-methylcyclohexan-1-amine |
1429902-65-7 | 95.0% | 5.0g |
$2732.0 | 2025-03-13 | |
| Enamine | EN300-6743032-10.0g |
4-methoxy-4-methylcyclohexan-1-amine |
1429902-65-7 | 95.0% | 10.0g |
$4052.0 | 2025-03-13 | |
| 1PlusChem | 1P02498S-50mg |
4-methoxy-4-methylcyclohexan-1-amine |
1429902-65-7 | 95% | 50mg |
$322.00 | 2024-06-20 | |
| 1PlusChem | 1P02498S-100mg |
4-methoxy-4-methylcyclohexan-1-amine |
1429902-65-7 | 95% | 100mg |
$465.00 | 2024-06-20 |
4-Methoxy-4-methylcyclohexanamine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 4-Methoxy-4-methylcyclohexanamine
Comprehensive Overview of 4-Methoxy-4-methylcyclohexanamine (CAS No. 1429902-65-7): Properties, Applications, and Industry Insights
4-Methoxy-4-methylcyclohexanamine (CAS No. 1429902-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This cyclohexylamine derivative, characterized by a methoxy group and a methyl substituent at the 4-position, exhibits versatile reactivity, making it valuable for synthetic applications. Its molecular formula, C8H17NO, and moderate polarity contribute to its solubility in common organic solvents, a property highly sought after in process chemistry.
In recent years, the demand for functionalized cyclohexylamines like 4-Methoxy-4-methylcyclohexanamine has surged, driven by trends in drug discovery and material science. Researchers frequently search for "CAS 1429902-65-7 supplier" or "4-Methoxy-4-methylcyclohexanamine synthesis," reflecting its role as a building block for bioactive molecules. The compound’s stability under mild conditions aligns with green chemistry principles, addressing growing concerns about sustainable synthesis.
The stereochemistry of 4-Methoxy-4-methylcyclohexanamine is particularly noteworthy. Its conformational flexibility allows for selective derivatization, enabling the creation of chiral auxiliaries or ligands for asymmetric catalysis—a hot topic in "organocatalysis optimization" discussions. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, with industry benchmarks often requiring ≥98% purity for research-grade material.
From an application perspective, this compound serves as a precursor in the development of central nervous system (CNS) therapeutics, leveraging its amine functionality for salt formation or prodrug strategies. Patent literature highlights its utility in modifying pharmacokinetic profiles, a recurring theme in queries like "amine-based drug delivery." Additionally, its compatibility with cross-coupling reactions makes it relevant to peptide mimetics design, another trending area in medicinal chemistry.
Regulatory compliance is a critical consideration for CAS 1429902-65-7. While not classified as hazardous under major chemical inventories, proper handling protocols—including inert atmosphere storage—are recommended to preserve its stability. Suppliers emphasizing "GMP-grade 4-Methoxy-4-methylcyclohexanamine" cater to stringent pharmaceutical requirements, a niche yet growing market segment.
Innovations in continuous flow chemistry have further elevated the relevance of this compound. Recent publications explore its use in microreactor systems to enhance yield and reduce waste, aligning with searches for "scalable amine synthesis." Such advancements underscore its potential in industrial applications beyond traditional batch processes.
In summary, 4-Methoxy-4-methylcyclohexanamine (CAS No. 1429902-65-7) represents a convergence of synthetic utility and modern research priorities. Its adaptability to high-throughput screening and catalytic transformations positions it as a compound of enduring interest, particularly as the scientific community seeks efficient routes to structurally complex amines.
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